CYM-5482

• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol
• InChI: InChI=1S/C19H20N2O3/c1-13-10-16(17(22)12-21-18(23)8-9-19(21)24)14(2)20(13)11-15-6-4-3-5-7-15/h3-7,10H,8-9,11-12H2,1-2H3
• InChIKey: JRESCQKIRPOOEM-UHFFFAOYSA-N

CYM-5482 for Research Procurement: A Selective S1PR2 Agonist Chemical Probe

CYM-5482 (also referenced as ML-031) is a synthetic small molecule characterized as a potent and selective agonist of the Sphingosine 1-phosphate receptor 2 (S1PR2), a G protein-coupled receptor implicated in vascular function, inflammation, and cellular migration [1]. Its molecular formula is C19H20N2O3 with a molecular weight of 324.37 g/mol, and it is supplied as a light brown to brown solid powder with purity typically exceeding 98% . Identified through high-throughput screening of the Maybridge and MLMSR chemical libraries, CYM-5482 serves as a critical molecular probe for dissecting S1PR2-mediated signaling pathways, particularly those governing cell migration and survival in cancer biology [2][3].

Reported selective S1PR2 agonism for pathway-specific studies

Supports research fit in GPCR signaling, cancer, and inflammation models

Clean pharmacology profile; inactive in CRE-bla counterscreen assay

• [1] MedChemExpress. CYM-5482 Product Datasheet. CAS No. 852230-33-2. View Source
• [2] Satsu H, Schaeffer MT, Guerrero M, et al. A sphingosine 1-phosphate receptor 2 selective allosteric agonist. Bioorg Med Chem. 2013;21(17):5373-5382. View Source
• [3] Satsu H, et al. Table 1: Confirmed S1PR2 agonists from the Maybridge and MLMSR Screens. Bioorg Med Chem. 2013. View Source

Procurement Rationale for CYM-5482: Why Standard S1PR2 Modulators Fail as Substitutes

In procurement contexts, generic substitution of S1PR2 agonists is scientifically invalid due to profound differences in pharmacology, including potency, allosteric mechanism, and target selectivity. Simply selecting any available S1PR2 agonist—such as the higher-potency allosteric agonist CYM-5520 or the commonly used antagonist JTE-013—will yield irreproducible and potentially misleading experimental outcomes. CYM-5520 operates via a distinct allosteric binding site that does not displace the endogenous ligand sphingosine 1-phosphate (S1P), resulting in a non-competitive activation profile distinct from orthosteric agonists like CYM-5482 [1]. Conversely, the widely used antagonist JTE-013 has been demonstrated to possess significant off-target activity on sphingolipid metabolic enzymes, including dihydroceramide desaturase 1 and sphingosine kinases, confounding the interpretation of S1PR2-specific cellular responses [2]. Therefore, the selection of CYM-5482 as a chemical probe must be justified by its specific, quantifiable differentiation from these alternative tools.

Receptor selectivity mismatch

Pan-S1P agonists (e.g., S1P, FTY720) activate multiple S1PR subtypes, introducing off-target signaling that obscures S1PR2-specific effects.

Functional direction mismatch

S1PR2 antagonists block receptor activation, producing opposite pathway modulation; they cannot substitute for agonist-based studies.

Pharmacological profile shift

Related CYM-series agonists differ in allosteric mechanism, potency context, and subtype selectivity, limiting direct interchangeability.

• [1] Satsu H, Schaeffer MT, Guerrero M, et al. A sphingosine 1-phosphate receptor 2 selective allosteric agonist. Bioorg Med Chem. 2013;21(17):5373-5382. View Source
• [2] Pitman MR, et al. The sphingosine 1-phosphate receptor 2/4 antagonist JTE-013 elicits off-target effects on sphingolipid metabolism. Sci Rep. 2022;12:454. View Source

Quantitative Differentiation of CYM-5482: Potency, Selectivity, and Utility in S1PR2 Research

CYM-5482 vs. XAX-164: Comparative Potency in an Orthosteric S1PR2 Binding Assay

In a direct head-to-head comparison from the same high-throughput screening campaign, CYM-5482 demonstrated a lower IC50 value for S1PR2 binding (1.0 μM) compared to the structurally related agonist XAX-164 (1.3 μM), indicating superior binding affinity within the same orthosteric class [1][2].

S1PR2 selectivity profile

Cross-study comparable

CYM-5482 EC50 1.03 μM;
CYM-5520 EC50 480 nM (allosteric);
CYM-5478 S1PR2 EC50 119 nM, S1PR1 EC50 1690 nM

Distinct potency and selectivity fingerprint supports S1PR2 tool selection

No head-to-head comparison; review assay conditions

Evidence Dimension	S1PR2 Binding Affinity (IC50)
Target Compound Data	1.0 μM
Comparator Or Baseline	XAX-164: 1.3 μM
Quantified Difference	1.3-fold lower IC50 for CYM-5482 (higher affinity)
Conditions	In vitro binding assay using recombinant human S1PR2, conducted in the same Maybridge/MLMSR high-throughput screening panel

Why This Matters

This direct, assay-internal comparison provides robust justification for selecting CYM-5482 over XAX-164 in experiments where maximal target engagement at equivalent concentrations is critical, minimizing the need for higher dosing which could introduce solubility or off-target complications.

• [1] Satsu H, et al. Table 1: Confirmed S1PR2 agonists from the Maybridge and MLMSR Screens. Bioorg Med Chem. 2013. View Source
• [2] Satsu H, Schaeffer MT, Guerrero M, et al. A sphingosine 1-phosphate receptor 2 selective allosteric agonist. Bioorg Med Chem. 2013;21(17):5373-5382. View Source

CYM-5482 vs. CYM-5520: Divergent Activation Mechanisms Differentiate Functional Utility

While CYM-5520 demonstrates higher potency (EC50 480 nM) and acts as a non-competitive allosteric agonist that does not displace the endogenous ligand S1P, CYM-5482 (IC50 1.0 μM) functions as an orthosteric agonist [1][2][3]. This mechanistic divergence is experimentally critical: CYM-5482 directly competes with and mimics the action of the natural ligand, whereas CYM-5520 modulates receptor activity independently of the orthosteric site, leading to distinct downstream signaling profiles and pharmacological responses [4].

Off-target inactivity

Supporting evidence

CYM-5482 inactive in CRE-bla counterscreen;
JTE-013 has reported off-target effects

Reduces off-target signaling risk; supports clean S1PR2 activation studies

Counterscreen context; review assay format limitations

Evidence Dimension	Mechanism of Action and Potency
Target Compound Data	Orthosteric agonist, IC50 1.0 μM
Comparator Or Baseline	CYM-5520: Non-competitive allosteric agonist, EC50 0.48 μM (480 nM)
Quantified Difference	Different binding modes (orthosteric vs. allosteric); distinct potency (1.0 μM vs. 0.48 μM)
Conditions	Based on mechanism-of-action studies, including radioligand binding assays and site-directed mutagenesis of receptor residues

Why This Matters

The choice between an orthosteric and allosteric agonist fundamentally alters the interpretation of S1PR2 function. CYM-5482 is essential for experiments designed to study direct, ligand-competitive receptor activation, whereas using CYM-5520 would activate the receptor through a non-physiological, allosteric mechanism that is not competitive with the native ligand S1P.

• [1] MedChemExpress. CYM-5520 Product Datasheet. View Source
• [2] Satsu H, Schaeffer MT, Guerrero M, et al. A sphingosine 1-phosphate receptor 2 selective allosteric agonist. Bioorg Med Chem. 2013;21(17):5373-5382. View Source
• [3] MedChemExpress. CYM-5482 Product Datasheet. CAS No. 852230-33-2. View Source
• [4] Satsu H, et al. Table 1: Confirmed S1PR2 agonists from the Maybridge and MLMSR Screens. Bioorg Med Chem. 2013. View Source

CYM-5482 vs. JTE-013: Agonism vs. Antagonism with Off-Target Liabilities

As an S1PR2 agonist (EC50 1.03 μM), CYM-5482 is designed to probe receptor activation, in contrast to the antagonist JTE-013 . However, a critical differentiation beyond functional class is that JTE-013, while a potent S1P2/4 antagonist (IC50 17.6 nM for S1P2), has been shown in lipidomic studies to exhibit significant off-target effects by inhibiting key sphingolipid metabolic enzymes, including dihydroceramide desaturase 1 and sphingosine kinases, at concentrations routinely used in cellular assays [1][2]. The selectivity profile and broader off-target liabilities of CYM-5482 have not been as extensively characterized, which is a noted limitation, but it does not carry the same established burden of direct enzyme inhibition.

Agonist vs. antagonist

Class-level inference

CYM-5482 is S1PR2 agonist (activator);
JTE-013 is S1PR2 antagonist (blocker)

Direction of pathway modulation determines experimental design; not interchangeable

Agonist required for S1PR2 activation studies

Evidence Dimension	Functional Activity and Target Selectivity
Target Compound Data	S1PR2 Agonist (EC50 1.03 μM); no published reports of sphingolipid enzyme inhibition.
Comparator Or Baseline	JTE-013: S1PR2/4 Antagonist (IC50 17 nM for S1P2); inhibits multiple sphingolipid enzymes.
Quantified Difference	Opposite functional activity; JTE-013 has documented off-target enzyme inhibition at standard working concentrations.
Conditions	Functional assays for CYM-5482 (e.g., S1P reporter assay); lipidomic and enzymatic assays for JTE-013 off-target effects.

Why This Matters

For studies specifically requiring S1PR2 activation rather than inhibition, CYM-5482 is the necessary tool. Furthermore, the documented off-target effects of the commonly used antagonist JTE-013 underscore the critical importance of selecting CYM-5482 as a more pathway-specific agonist when investigating S1PR2-mediated signaling, despite the need for further characterization of its own complete selectivity profile.

• [1] Pitman MR, et al. The sphingosine 1-phosphate receptor 2/4 antagonist JTE-013 elicits off-target effects on sphingolipid metabolism. Sci Rep. 2022;12:454. View Source
• [2] ChEBI. JTE-013 Chemical Entities of Biological Interest Ontology. View Source

Functional Impact: CYM-5482 Activation of the RhoA/ROCK Pathway in Cell Migration

Vendor technical data indicates that CYM-5482, as an S1PR2 agonist, activates the RhoA/ROCK signaling axis, a downstream pathway that is functionally linked to the inhibition of cell migration and the promotion of apoptosis . While quantitative dose-response data for RhoA activation is not provided in primary literature, this is a class-level inference for S1PR2 agonists and represents a key functional differentiator from agonists targeting other S1P receptor subtypes (e.g., S1PR1 agonists like CYM-5442, which regulate vascular permeability via Rac-dependent pathways) [1].

Evidence Dimension	Downstream Signaling Pathway Activation
Target Compound Data	Activates RhoA/ROCK signaling, leading to inhibition of cell migration and promotion of apoptosis.
Comparator Or Baseline	S1PR1 agonists (e.g., CYM-5442) activate Rac-dependent pathways and enhance endothelial barrier function.
Quantified Difference	Qualitatively distinct signaling outcomes (RhoA/ROCK vs. Rac).
Conditions	Functional outcomes inferred from S1PR2 receptor pharmacology and vendor technical notes.

Why This Matters

This functional distinction is paramount for researchers studying cancer metastasis or cytoskeletal dynamics. CYM-5482 is the appropriate tool to investigate S1PR2-mediated, RhoA-dependent inhibition of motility, whereas an S1PR1 agonist would produce the opposite effect, potentially confounding results in complex biological models.

• [1] Rosen H, et al. Sphingosine 1-phosphate receptor signaling. Annu Rev Biochem. 2009;78:743-768. View Source

CYM-5482 vs. CYM-5478: Potency Comparison for S1PR2 Agonist Selection

When selecting an S1PR2 agonist, potency is a key decision parameter. CYM-5482 activates S1PR2 with an EC50 of 1.03 μM [1]. An alternative S1PR2 agonist, CYM-5478, demonstrates significantly higher potency with an EC50 of 119 nM in a TGFα-shedding assay, a difference of approximately 8.7-fold [2]. However, the choice between these two compounds is not simply a matter of higher potency. CYM-5482, with its lower potency, may be preferable in certain experimental contexts where more gradual or partial receptor activation is desired to avoid maximal pathway stimulation or to better model physiological ligand concentrations. Its slightly lower potency can provide a wider dynamic range for dose-response studies.

Evidence Dimension	S1PR2 Activation Potency (EC50)
Target Compound Data	1.03 μM (1,030 nM)
Comparator Or Baseline	CYM-5478: 119 nM
Quantified Difference	CYM-5478 is ~8.7-fold more potent than CYM-5482.
Conditions	EC50 values derived from different assay systems: S1P reporter assay for CYM-5482 and TGFα-shedding assay for CYM-5478.

Why This Matters

This comparison highlights that CYM-5482 occupies a specific niche in the S1PR2 agonist toolbox. For experiments where high potency is not the primary requirement and a less aggressive activation of the receptor is scientifically advantageous, CYM-5482 offers a valuable alternative to the more potent CYM-5478, potentially reducing the risk of receptor desensitization or off-target effects at higher concentrations.

• [1] MedChemExpress. CYM-5482 Product Datasheet. CAS No. 852230-33-2. View Source
• [2] MedChemExpress. CYM-5478 Product Datasheet. View Source

CYM-5482 Applications: Validated Scenarios in S1PR2-Driven Cancer and Migration Research

Investigating S1PR2-Mediated RhoA/ROCK Signaling in Cancer Cell Migration and Apoptosis

This is the primary and most well-supported application for CYM-5482. Its characterization as an S1PR2 agonist directly links it to the activation of the RhoA/ROCK pathway, which is known to inhibit cell migration and promote apoptosis . This makes CYM-5482 a critical tool for studying the mechanistic role of S1PR2 in cancer metastasis and tumor cell survival. In a typical in vitro experiment, cancer cell lines (e.g., pancreatic, breast, or melanoma) can be treated with CYM-5482 (at concentrations ranging from 0.1 to 10 μM, based on its 1 μM IC50/EC50) to assess changes in cell migration using scratch or transwell assays, and to quantify apoptosis via caspase activation or Annexin V staining [1]. The results can then be compared to vehicle controls and, importantly, to cells treated with an S1PR2 antagonist like JTE-013 to confirm on-target specificity, mindful of the antagonist's known off-target effects on sphingolipid metabolism [2].

Dissecting Orthosteric vs. Allosteric S1PR2 Activation in Vascular Biology

For researchers investigating the nuances of S1PR2 signaling in vascular endothelial or smooth muscle cells, CYM-5482 serves as the quintessential orthosteric agonist probe. Its mechanism of action is distinct from the allosteric agonist CYM-5520 [3]. A powerful comparative study would involve treating human umbilical vein endothelial cells (HUVECs) or vascular smooth muscle cells with either CYM-5482 or CYM-5520, and then performing downstream assays such as stress fiber formation (via phalloidin staining), gene expression profiling, or endothelial permeability measurements. The orthosteric action of CYM-5482 allows researchers to directly compete with the endogenous ligand S1P, providing a clean readout of direct, ligand-mimetic receptor activation. This is in stark contrast to the allosteric modulation by CYM-5520, which alters receptor conformation without blocking the orthosteric site, leading to potentially different functional outcomes and a different interpretation of receptor pharmacology.

S1PR2 Pathway Validation in Fibrosis and Inflammation Models

S1PR2 has been implicated in pathological processes such as fibrosis and chronic inflammation. While direct data for CYM-5482 in these specific disease models is limited, its well-defined function as an S1PR2 agonist makes it an excellent starting point for pathway validation studies [4]. For example, in a bleomycin-induced pulmonary fibrosis model or a model of chronic kidney disease, CYM-5482 can be administered (either in vitro to fibroblasts or in vivo, where its solubility and pharmacokinetic properties would need to be established) to determine if direct activation of S1PR2 exacerbates or ameliorates fibrotic markers. The use of CYM-5482, rather than a less specific or mechanistically different tool, ensures that any observed effect can be more confidently attributed to orthosteric S1PR2 agonism. Furthermore, its use in combination with genetic knockdown (siRNA) of S1PR2 provides a robust approach for target validation, as any effect of CYM-5482 should be abrogated in the absence of its receptor.

Application

Selection Property

Validation Focus

Cancer pathway studies (S1PR2 agonism)

Selective S1PR2 activation profile

Pathway-specific response endpoints

S1PR2 assay development

Defined potency and low off-target liability

Assay calibration and reproducibility

S1PR2-specific pathway dissection

Distinct selectivity vs. pan-S1P ligands

S1PR2-isolated signaling endpoints

Comparative agonist studies

Non-allosteric mechanism; distinct comparative profile

Mechanism-of-action comparison

• [1] MedChemExpress. CYM-5482 Product Datasheet. CAS No. 852230-33-2. View Source
• [2] Pitman MR, et al. The sphingosine 1-phosphate receptor 2/4 antagonist JTE-013 elicits off-target effects on sphingolipid metabolism. Sci Rep. 2022;12:454. View Source
• [3] Satsu H, Schaeffer MT, Guerrero M, et al. A sphingosine 1-phosphate receptor 2 selective allosteric agonist. Bioorg Med Chem. 2013;21(17):5373-5382. View Source
• [4] MedChemExpress. CYM-5482 Product Datasheet. CAS No. 852230-33-2. View Source